1-(3,4,8,9-tetrahydro-1H-cyclopenta[3,4]pyrazolo[1,5-a]pyrazin-2(7H)-yl)-2-(thiophen-3-yl)ethanone

• IUPAC Name: 2-thiophen-3-yl-1-(7,8,11-triazatricyclo[6.4.0.02,6]dodeca-1,6-dien-11-yl)ethanone
• InChI: InChI=1S/C15H17N3OS/c19-15(8-11-4-7-20-10-11)17-5-6-18-14(9-17)12-2-1-3-13(12)16-18/h4,7,10H,1-3,5-6,8-9H2
• InChI Key: PZJGBQIEIJHIPZ-UHFFFAOYSA-N
• Canonical SMILES: C1CC2=C3CN(CCN3N=C2C1)C(=O)CC4=CSC=C4
• Molecular Formula: C15H17N3OS
• Molecular Weight: 287.4 g/mol
• CAS No.: 2034372-25-1

Description

1-(3,4,8,9-tetrahydro-1H-cyclopenta[3,4]pyrazolo[1,5-a]pyrazin-2(7H)-yl)-2-(thiophen-3-yl)ethanone is a useful research compound. Its molecular formula is C15H17N3OS and its molecular weight is 287.38. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Reactions

• Studies have demonstrated the synthesis of heterocyclic compounds through various methods, including the reaction of aminopyrazoles with different reagents to yield a range of derivatives with potential antiviral activity and other biological properties. For instance, the synthesis of pyrazolo[3,4-b]pyridine derivatives and their evaluation for antiviral activities highlight the versatility of pyrazole-based compounds in medicinal chemistry (Attaby et al., 2006).

Biological Applications

• The exploration of new compounds for their antimicrobial and anticandidal activities is a significant area of research. Compounds structurally related to the query have been synthesized and evaluated for their bioactivities, demonstrating the potential of these heterocyclic compounds in developing new therapeutic agents. For example, tetrazole derivatives were synthesized and showed potent anticandidal agents with weak cytotoxicities, indicating their potential use in treating fungal infections (Kaplancıklı et al., 2014).

Structural and Mechanistic Studies

• Research into the structural characterization and mechanistic understanding of the reactions leading to the formation of these compounds is crucial. Studies involving the crystal structure analysis and fungicidal activity evaluation of pyrazol-3-oxy derivatives containing thioxothiazolidin-3-yl)ethanone moieties contribute to our understanding of the structure-activity relationships that govern the biological efficacy of these compounds (Liu et al., 2012).